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For Researchers, Scientists, and Drug Development Professionals

Abstract
Kojitriose, a trisaccharide composed of three glucose units linked by α-1,2 glycosidic bonds, is

a member of the kojioligosaccharide family. While its initial discovery is not prominently

documented in readily available scientific literature, its presence in traditional Japanese

fermented foods made with Aspergillus oryzae (koji mold) has been known for some time.

Modern interest in kojitriose is primarily driven by its potential as a prebiotic and its unique

resistance to digestion by human enzymes. This technical guide provides a comprehensive

overview of the available knowledge on the isolation, characterization, and biological

significance of kojitriose, with a focus on experimental protocols and data.

Physicochemical Properties of Kojitriose
Quantitative data for kojitriose is summarized in the table below. Due to the limited availability

of specific experimental values in the literature for certain properties, data for the closely

related trisaccharide maltotriose is included for comparative purposes, and general expected

characteristics for oligosaccharides are noted.
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Property Kojitriose
Maltotriose (for
comparison)

Source

Molecular Formula C₁₈H₃₂O₁₆ C₁₈H₃₂O₁₆ [1]

Molecular Weight 504.44 g/mol 504.44 g/mol [1]

Appearance White Powder
White crystalline

powder
[1]

Melting Point Data not available 132-135 °C

Specific Optical

Rotation ([α]D)
Data not available +136° (c=1, H₂O)

¹H-NMR Chemical

Shifts (δ, ppm in D₂O)
Data not available

Anomeric protons

typically δ 4.5-5.5
[2][3]

¹³C-NMR Chemical

Shifts (δ, ppm in D₂O)
Data not available

Anomeric carbons

typically δ 90-110
[2][3]

Experimental Protocols for Isolation and
Purification
The isolation and purification of kojitriose, particularly from enzymatic synthesis mixtures or

fermentation broths, typically involves a multi-step chromatographic process. The following

protocols are synthesized from established methods for oligosaccharide purification.

General Workflow for Kojitriose Purification
The overall process involves initial separation based on charge to remove ionic impurities,

followed by size-based separation to isolate the trisaccharide from other oligosaccharides and

monosaccharides.
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Crude Kojitriose Mixture
(from enzymatic synthesis

or fermentation)

Ion-Exchange Chromatography
(Anion & Cation Exchange Resins)

  Remove charged molecules Desalting
(e.g., Gel Filtration or Dialysis)

  Remove salts Gel Filtration Chromatography
(e.g., Sephadex G-25)

  Separate by size

Preparative HPLC
(Optional Polishing Step)

  High-resolution separation

Lyophilization
  Direct to drying

Purified Kojitriose
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Gut Lumen

Host Physiological Effects

Kojitriose

Gut Microbiota
(e.g., Bifidobacterium, Lactobacillus)

Fermentation

Short-Chain Fatty Acids (SCFAs)
(Acetate, Propionate, Butyrate)

Production

Decreased Gut pH Enhanced Gut Barrier Function

Energy source for colonocytes

Modulation of Immune System

Inhibition of Pathogens
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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